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Compound of Interest

Compound Name: 3-Chloro-2-cyanopyridine

Cat. No.: B015407 Get Quote

An In-depth Technical Guide to 3-Chloro-2-cyanopyridine: Properties, Synthesis, and

Applications

Introduction
3-Chloro-2-cyanopyridine is a highly functionalized heterocyclic compound that has emerged

as a cornerstone in modern synthetic chemistry. Characterized by a pyridine ring substituted

with both a chloro and a cyano group, this molecule offers a unique combination of reactivity

and stability. Its strategic importance lies in its role as a versatile building block, primarily in the

pharmaceutical and agrochemical industries.[1][2] The presence of two distinct reactive sites—

the electrophilic carbon bearing the chlorine atom and the multifaceted cyano group—allows for

a wide array of chemical transformations. This guide provides an in-depth analysis of the

chemical properties, structure, synthesis, and key applications of 3-Chloro-2-cyanopyridine,

offering field-proven insights for researchers, scientists, and drug development professionals.

Chemical Structure and Identification
The structural arrangement of 3-Chloro-2-cyanopyridine is fundamental to its chemical

behavior. The electron-withdrawing nature of both the nitrile group and the chlorine atom,

coupled with the inherent electron deficiency of the pyridine ring, dictates its reactivity profile.

Caption: Chemical structure of 3-Chloro-2-cyanopyridine.
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For unambiguous identification and sourcing, a standardized set of identifiers is crucial.

Identifier Value Source

IUPAC Name 3-chloropyridine-2-carbonitrile [3]

Synonyms
3-Chloro-2-pyridinecarbonitrile,

3-Chloropicolinonitrile
[1]

CAS Number 38180-46-0 [1][3]

Molecular Formula C₆H₃ClN₂ [1][3]

Molecular Weight 138.55 g/mol [1][3]

PubChem CID 818258 [1][3]

InChI Key
YDPLFBIGFQFIDB-

UHFFFAOYSA-N
[3]

Physicochemical and Spectroscopic Properties
Understanding the physical and spectral properties of 3-Chloro-2-cyanopyridine is essential

for its handling, storage, and characterization.

Physical Properties
The compound is typically a white to light yellow crystalline powder under standard conditions.

[1][4] Its physical characteristics are summarized below.
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Property Value Source

Appearance
White to light yellow

powder/crystal
[1][4]

Melting Point 81 - 85 °C [1]

Boiling Point 100 °C at 3 mmHg [1]

Solubility

Good solubility in organic

solvents like ethanol and

acetone; slightly soluble in

water.

[4]

Storage
Store at 2 - 8 °C in an inert

atmosphere.
[1]

Spectroscopic Data
Spectroscopic analysis provides definitive structural confirmation.

Nuclear Magnetic Resonance (NMR): ¹³C NMR data reveals characteristic peaks at δ =

114.5, 127.5, 133.1, 135.9, 137.6, and 148.7 ppm, which correspond to the six carbon atoms

in the molecule.[5]

Infrared (IR) Spectroscopy: The presence of the nitrile group (C≡N) is confirmed by a strong

absorption band in the IR spectrum.[3]

Mass Spectrometry (MS): Mass spectral data can be used to confirm the molecular weight

and fragmentation pattern.

Chemical Properties and Reactivity
The synthetic utility of 3-Chloro-2-cyanopyridine stems from the distinct reactivity of its chloro

and cyano functional groups.[4]

Reactivity of the Chloro Group
The chlorine atom at the 3-position of the pyridine ring is susceptible to nucleophilic aromatic

substitution (SₙAr). The electron-deficient nature of the pyridine ring facilitates attack by
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nucleophiles. This reactivity is the cornerstone of its use as a synthetic intermediate.

Causality: This reaction pathway allows for the introduction of a wide range of functional

groups. For instance, reaction with alkoxides (e.g., sodium methoxide) will replace the

chlorine with an alkoxy group, forming ether derivatives.[4] This is a key step in building more

complex molecular scaffolds.

Reactivity of the Cyano Group
The cyano group is a versatile functional handle that can undergo several important

transformations:

Hydrolysis: Under acidic or basic conditions, the nitrile can be hydrolyzed to a carboxylic

acid, yielding 3-chloropicolinic acid. This reaction is a fundamental method for preparing

pyridine carboxylic acids.[4]

Reduction: The nitrile can be reduced to an aminomethyl group (-CH₂NH₂) using specific

reducing agents.[4] This transformation provides a route to 3-chloro-2-(aminomethyl)pyridine,

a valuable intermediate for introducing a flexible linker in drug molecules.

Reactivity of 3-Chloro-2-cyanopyridine
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Caption: Key reaction pathways for 3-Chloro-2-cyanopyridine.
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Synthesis of 3-Chloro-2-cyanopyridine
Several methods exist for the synthesis of 3-Chloro-2-cyanopyridine, each with distinct

advantages depending on the available starting materials and desired scale.

Synthetic Routes
Direct Halogenation of 2-Cyanopyridine: This is a common laboratory-scale method. 2-

Cyanopyridine is treated with a halogenating agent.[4]

Experimental Choice: Using N-chlorosuccinimide (NCS) provides milder reaction

conditions and is often easier to handle than chlorine gas, leading to better selectivity and

fewer side reactions.[4] Chlorine gas requires careful temperature control, typically at low

temperatures, to achieve good results.[4]

From 3-Cyanopyridine N-oxide: Another prevalent route involves the chlorination of 3-

cyanopyridine N-oxide using reagents like phosphorus oxychloride (POCl₃) or

bis(trichloromethyl)carbonate.[6][7]

Trustworthiness: This method is well-established and offers high yields. Using

bis(trichloromethyl)carbonate is considered a safer and more environmentally friendly

option as it avoids the generation of highly polluting waste like phosphorus-containing

wastewater.[6]

General Synthesis Workflow

Pyridine Derivative
(e.g., 2-Cyanopyridine or
3-Cyanopyridine N-oxide)

Chlorination Reaction 3-Chloro-2-cyanopyridine

Chlorinating Agent
(e.g., NCS, POCl₃)

Purification
(e.g., Chromatography,
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Caption: A generalized workflow for the synthesis of 3-Chloro-2-cyanopyridine.
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Example Experimental Protocol: Synthesis from 3-
Cyanopyridine N-oxide
This protocol is a self-validating system where reaction progress can be monitored by

techniques like TLC, and product identity is confirmed by spectroscopic analysis.

Objective: To synthesize 2-chloro-3-cyanopyridine from 3-cyanopyridine N-oxide.[7]

Materials:

3-cyanopyridine N-oxide

Phosphorus oxychloride (POCl₃)

Organic base (e.g., triethylamine)

Anhydrous solvent (e.g., dichloromethane)

Ice bath

Standard laboratory glassware

Procedure:

Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer,

dropping funnel, and nitrogen inlet, dissolve 3-cyanopyridine N-oxide in phosphorus

oxychloride.

Cooling: Cool the reaction mixture to 0-5 °C using an ice bath. This is critical to control the

exothermic nature of the reaction and prevent side product formation.

Base Addition: Slowly add an organic base (e.g., triethylamine) dropwise to the reaction

mixture while maintaining the temperature between 0-5 °C. The base neutralizes the HCl

generated during the reaction.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

then heat as required to drive the reaction to completion. Monitor the reaction progress using

Thin Layer Chromatography (TLC).
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Workup: Once the reaction is complete, carefully quench the excess POCl₃ by slowly pouring

the reaction mixture onto crushed ice.

Extraction: Extract the aqueous mixture with an organic solvent (e.g., dichloromethane).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be further

purified by column chromatography or recrystallization to yield pure 2-chloro-3-

cyanopyridine.

Applications in Research and Drug Development
3-Chloro-2-cyanopyridine is a pivotal raw material in the synthesis of numerous high-value

molecules.[4]

Pharmaceuticals: It is a key intermediate in the synthesis of a variety of drugs.[1] For

example, it is used in the preparation of the antidepressant mirtazapine.[8] Its derivatives are

also explored for their anti-inflammatory, antimicrobial, and anti-cancer properties.[1][9][10]

Recent studies have investigated novel 3-cyanopyridine derivatives as inhibitors of Pim-1

kinase and survivin, which are promising targets in cancer therapy.[9][10][11]

Agrochemicals: The compound serves as a building block for modern herbicides and

fungicides, contributing to crop protection and enhanced agricultural yields.[1][12]

Material Science: It is also used in the development of specialized polymers and functional

materials that possess unique optical or electrical properties.[1][4]
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Applications of 3-Chloro-2-cyanopyridine as a Precursor
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Caption: Role of 3-Chloro-2-cyanopyridine as a key synthetic precursor.

Safety and Handling
Due to its potential toxicity, proper handling of 3-Chloro-2-cyanopyridine is imperative.

Hazard Identification
The compound is classified as hazardous under the Globally Harmonized System (GHS).

GHS Pictogram Signal Word Hazard Statements Source

Danger
H301: Toxic if

swallowed.
[3]

H311: Toxic in contact

with skin.
[3]

H331: Toxic if inhaled. [3]

Warning
H315: Causes skin

irritation.
[3]

H319: Causes serious

eye irritation.
[3]
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Safe Handling and Storage
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[13][14] Ensure eyewash stations and safety showers are readily accessible.[14]

[15]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

chemical safety goggles.[13][14]

Handling: Avoid contact with skin, eyes, and clothing.[13] Do not breathe dust or vapors.[14]

Wash hands thoroughly after handling.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible substances.[13] Store locked up.[13][14]

First-Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[14]

If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and

water. Seek immediate medical attention.[14]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.[14]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

immediately.[13][14]

Conclusion
3-Chloro-2-cyanopyridine is a compound of significant industrial and academic interest. Its

unique molecular architecture, featuring two versatile reactive sites, makes it an invaluable

intermediate for constructing complex molecules. A thorough understanding of its chemical

properties, reactivity, and safe handling protocols is essential for harnessing its full potential in

the fields of drug discovery, agrochemical development, and materials science. The synthetic

pathways and applications detailed in this guide underscore its established role and highlight

its potential for future innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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